Cas no 566198-33-2 (5-(2-Acetyl-phenyl)-picolinic acid)

• Product Name: 5-(2-Acetyl-phenyl)-picolinic acid
• CAS No: 566198-33-2
• MF: C₁₃H₉NO₃
• MW: 227.215463399887
• MDL: MFCD16817608
• CID: 945671
• PubChem ID: 50998550
• Update Time: 2025-04-19

5-(2-Acetyl-phenyl)-picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Acetyl-phenyl)-picolinic acid
• 5-(2-acetylphenyl)pyridine-2-carboxylic acid
• 5-(3-Methoxycarbonylphenyl)-picolinic acid
• 5-(2-acetyl-phenyl)picolinic acid

• MDL： MFCD16817608
• Inchi： 1S/C13H9NO3/c15-8-9-1-3-10(4-2-9)11-5-6-12(13(16)17)14-7-11/h1-8H,(H,16,17)
• InChI Key： NSRVXAFYRDUOLA-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C=N1)C1C=CC(C=O)=CC=1)=O

Computed Properties

• Exact Mass: 241.07400
• Monoisotopic Mass: 227.058
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.3A^2
• XLogP3: 1.8

Experimental Properties

• PSA: 67.26000
• LogP: 2.64940